Cas no 210686-45-6 ([1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-)
210686-45-6 structure
Product Name:[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-
CAS No:210686-45-6
MF:C24H24N2OS
MW:388.525164604187
CID:3907488
PubChem ID:473247
Update Time:2025-04-22
[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-
- (4-Phenylphenyl)-N-[4-(1,4-thiazaperhydroin-4-ylmethyl)phenyl]carboxamide
- CHEMBL291302
- N-[4-(4-Thiomorpholinylmethyl)phenyl][1,1a(2)-biphenyl]-4-carboxamide
- 4-phenyl-N-[4-(thiomorpholinomethyl)phenyl]benzamide
- DTXSID401164237
- 210686-45-6
-
- Inchi: 1S/C24H24N2OS/c27-24(22-10-8-21(9-11-22)20-4-2-1-3-5-20)25-23-12-6-19(7-13-23)18-26-14-16-28-17-15-26/h1-13H,14-18H2,(H,25,27)
- InChI Key: XEGUXKJQSFZXCI-UHFFFAOYSA-N
- SMILES: S1CCN(CC2C=CC(=CC=2)NC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 388.16093457Da
- Monoisotopic Mass: 388.16093457Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 57.6Ų
[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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